5-Hydroxymethyl-2-sulfamoylbenzo[b]thiophene

• Molecular Formula: C9H9NO3S2
• Molecular Weight: 243.3 g/mol
• IUPAC Name: 5-(hydroxymethyl)-1-benzothiophene-2-sulfonamide
• InChI: InChI=1S/C9H9NO3S2/c10-15(12,13)9-4-7-3-6(5-11)1-2-8(7)14-9/h1-4,11H,5H2,(H2,10,12,13)
• InChI Key: JHJQEKRNDZGXDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CO)C=C(S2)S(=O)(=O)N

Description

5-Hydroxymethyl-2-sulfamoylbenzo[b]thiophene is a useful research compound. Its molecular formula is C9H9NO3S2 and its molecular weight is 243.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-acetoxymethyl-2-sulfamoylbenzo[b]thiophene (5.6 g, 19.6 mmol) in 25 ml of 1M aqueous KOH and 25 ml of methanol was stirred at room temperature for 2 hours and at reflux for 21/2 hours. The mixture was filtered and the methanol was removed in vacuo. The remaining aqueous suspension was acidified with excess 6N HCl and the solid was filtered, washed with ice water and dried. The crude material (3.1 g) was chromatographed on silica gel using 5% (V/V) methanol in chloroform. Product was obtained as a yellow solid (1.85 g), m.p. 174°-176° C. Yield 41%.